N-[5-(1H-benzimidazol-2-yl)pentyl]-2-methyl-5-(propan-2-yl)-1,3-thiazole-4-carboxamide

Specification

• Molecular Formula: C20H26N4OS
• Molecular Weight: 370.5 g/mol
• IUPAC Name: N-[5-(1H-benzimidazol-2-yl)pentyl]-2-methyl-5-propan-2-yl-1,3-thiazole-4-carboxamide
• Standard InChI: InChI=1S/C20H26N4OS/c1-13(2)19-18(22-14(3)26-19)20(25)21-12-8-4-5-11-17-23-15-9-6-7-10-16(15)24-17/h6-7,9-10,13H,4-5,8,11-12H2,1-3H3,(H,21,25)(H,23,24)
• Standard InChI Key: GSYIBAKJCXDSMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(S1)C(C)C)C(=O)NCCCCCC2=NC3=CC=CC=C3N2

Introduction

N-[5-(1H-benzimidazol-2-yl)pentyl]-2-methyl-5-(propan-2-yl)-1,3-thiazole-4-carboxamide is a complex organic compound belonging to the class of thiazole derivatives. It features a unique combination of structural elements, including a benzimidazole moiety and a thiazole ring, which contribute to its potential biological activities. This compound is noted for its applications in medicinal chemistry, particularly in the development of pharmaceutical agents targeting various biological pathways.

Synthesis and Characterization

The synthesis of N-[5-(1H-benzimidazol-2-yl)pentyl]-2-methyl-5-(propan-2-yl)-1,3-thiazole-4-carboxamide typically involves multi-step organic reactions. Techniques such as refluxing in organic solvents, use of acid/base catalysts, and purification methods like recrystallization or chromatography are employed to isolate the final product. Advanced characterization methods like nuclear magnetic resonance spectroscopy (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) are used to confirm the structure.

Synthesis Steps:

• Initial Preparation: Starting materials are prepared through standard organic synthesis techniques.

• Coupling Reactions: Benzimidazole and thiazole moieties are coupled using appropriate catalysts.

• Purification: Final product is purified using chromatography or recrystallization.

Biological Activities and Potential Applications

The mechanism of action for N-[5-(1H-benzimidazol-2-yl)pentyl]-2-methyl-5-(propan-2-yl)-1,3-thiazole-4-carboxamide is primarily linked to its interaction with biological targets such as enzymes or receptors. The benzimidazole structure is known for its role in pharmacology, particularly in the development of anti-cancer and anti-parasitic agents. The thiazole ring contributes to the compound's potential bioactivity and stability.

Potential Applications:

• Pharmacology: Development of pharmaceutical agents targeting various biological pathways.

• Medicinal Chemistry: Potential applications in developing drugs with specific biological activities.

Research Findings and Future Directions

Research on N-[5-(1H-benzimidazol-2-yl)pentyl]-2-methyl-5-(propan-2-yl)-1,3-thiazole-4-carboxamide is ongoing, with a focus on its potential biological activities and applications in medicinal chemistry. Future studies may involve in-depth biological evaluations and structure-activity relationship analyses to optimize its therapeutic potential.